![molecular formula C15H14ClNO4S B2704140 N-(4-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycine CAS No. 360571-16-0](/img/structure/B2704140.png)
N-(4-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycine
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Description
N-(4-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycine is a useful research compound. Its molecular formula is C15H14ClNO4S and its molecular weight is 339.79. The purity is usually 95%.
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Scientific Research Applications
Design and Synthesis of Inhibitors
Research into compounds similar to N-(4-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycine often focuses on the design and synthesis of inhibitors for specific biological targets. For example, the study by Lindsley et al. (2006) explores the development of Glycine Transporter-1 (GlyT1) inhibitors, which are derived from a series of benzamides and have implications for neurological disorders (Lindsley et al., 2006). This line of research highlights the potential for chemical compounds to impact therapeutic strategies for diseases.
Specific Solvation for Chemoselective Reactions
The study by Penso et al. (2003) investigates the solvation effects for the N-chemoselective arylsulfonylation of amino acid esters, demonstrating how specific solvents and conditions can influence chemoselectivity in synthesis processes (Penso et al., 2003). This research area is crucial for developing efficient and selective synthetic routes in pharmaceutical and chemical industries.
Environmental Behavior and Treatment
Krause and Schöler's (2000) study on the behavior of N-(phenylsulfonyl)-glycine and related compounds in a sewage treatment plant provides insights into the environmental fate of chemical substances. It highlights the challenges and considerations in treating chemical pollutants (Krause & Schöler, 2000). Understanding the environmental pathways and degradation mechanisms of synthetic compounds is essential for assessing their ecological impact and developing strategies for pollution control.
Herbicide Resistance and Agricultural Implications
Research into the molecular basis of glyphosate resistance by Pollegioni et al. (2011) explores how genetic modifications can confer herbicide resistance to plants. This has significant implications for agricultural practices, weed management, and the sustainability of crop production (Pollegioni et al., 2011). Such studies are critical for understanding the interactions between agricultural chemicals and biological systems, leading to the development of more effective and sustainable agricultural technologies.
Properties
IUPAC Name |
2-[N-(benzenesulfonyl)-4-chloro-2-methylanilino]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO4S/c1-11-9-12(16)7-8-14(11)17(10-15(18)19)22(20,21)13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSZHFBYAPZFWGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)N(CC(=O)O)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.